2-[4-(3,4-dimethoxyphenyl)-1,3-thiazol-2-yl]-3-(3-nitrophenyl)acrylonitrile

• IUPAC Name: (E)-2-[4-(3,4-dimethoxyphenyl)-1,3-thiazol-2-yl]-3-(3-nitrophenyl)prop-2-enenitrile
• InChI: InChI=1S/C20H15N3O4S/c1-26-18-7-6-14(10-19(18)27-2)17-12-28-20(22-17)15(11-21)8-13-4-3-5-16(9-13)23(24)25/h3-10,12H,1-2H3/b15-8+
• InChI Key: NLZFWLQOTSRPSS-OVCLIPMQSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C2=CSC(=N2)C(=CC3=CC(=CC=C3)[N+](=O)[O-])C#N)OC
• Isomeric SMILES: COC1=C(C=C(C=C1)C2=CSC(=N2)/C(=C/C3=CC(=CC=C3)[N+](=O)[O-])/C#N)OC
• Molecular Formula: C20H15N3O4S
• Molecular Weight: 393.4 g/mol

Description

2-[4-(3,4-dimethoxyphenyl)-1,3-thiazol-2-yl]-3-(3-nitrophenyl)acrylonitrile is a chemical compound with potential applications in scientific research. This compound is known to have a unique chemical structure that makes it suitable for various research purposes. The purpose of

Mechanism of Action

The mechanism of action of 2-[4-(3,4-dimethoxyphenyl)-1,3-thiazol-2-yl]-3-(3-nitrophenyl)acrylonitrile is not fully understood. However, studies have suggested that the compound may act by inhibiting specific enzymes or proteins that are involved in various biological processes. For example, this compound has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that is involved in the production of inflammatory mediators.
Biochemical and Physiological Effects:
Studies have shown that 2-[4-(3,4-dimethoxyphenyl)-1,3-thiazol-2-yl]-3-(3-nitrophenyl)acrylonitrile has various biochemical and physiological effects. For example, this compound has been shown to induce apoptosis, a process of programmed cell death, in cancer cells. Additionally, this compound has been shown to reduce inflammation and bacterial growth in vitro.

Advantages and Limitations for Lab Experiments

One of the advantages of using 2-[4-(3,4-dimethoxyphenyl)-1,3-thiazol-2-yl]-3-(3-nitrophenyl)acrylonitrile in lab experiments is its unique chemical structure, which makes it suitable for various research purposes. Additionally, this compound is relatively easy to synthesize, and large quantities can be obtained. However, one limitation of this compound is its potential toxicity, which may limit its use in certain experiments.

Future Directions

There are many potential future directions for the use of 2-[4-(3,4-dimethoxyphenyl)-1,3-thiazol-2-yl]-3-(3-nitrophenyl)acrylonitrile in scientific research. For example, this compound could be further studied for its potential use in the development of new drugs for the treatment of cancer, bacterial infections, and inflammation. Additionally, this compound could be studied for its potential use in organic solar cells and as a fluorescent probe for detecting metal ions. Finally, more research could be done to better understand the mechanism of action of this compound and its potential toxicity.

Synthesis Methods

The synthesis of 2-[4-(3,4-dimethoxyphenyl)-1,3-thiazol-2-yl]-3-(3-nitrophenyl)acrylonitrile involves the reaction of 2-aminothiazole, 3-nitrobenzaldehyde, and 3,4-dimethoxybenzaldehyde in the presence of acetic acid and acetic anhydride. The reaction mixture is then refluxed for several hours, and the product is obtained by filtration and recrystallization.

Scientific Research Applications

2-[4-(3,4-dimethoxyphenyl)-1,3-thiazol-2-yl]-3-(3-nitrophenyl)acrylonitrile has potential applications in various scientific research fields. The compound has been used in the development of new drugs for the treatment of cancer, bacterial infections, and inflammation. Additionally, this compound has been studied for its potential use in organic solar cells and as a fluorescent probe for detecting metal ions.